6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one

• CAS: 61191-92-2
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol
• SMILES: CC1CCC(=O)C2=C1C=C(C=C2)F
• InChI: InChI=1S/C11H11FO/c1-7-2-5-11(13)9-4-3-8(12)6-10(7)9/h3-4,6-7H,2,5H2,1H3
• InChIKey: VZKARWFDKDKTBU-UHFFFAOYSA-N

6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one: Overview

6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one (CAS 61191-92-2) is a fluorinated organic compound with the molecular formula C11H11FO and a molecular weight of 178.2 g/mol . It belongs to the class of dihydronaphthalenones, characterized by a partially saturated naphthalene ring system with a ketone functional group. Its structure features a fluorine atom at the 6-position and a methyl group at the 4-position. It is primarily listed in chemical vendor catalogs and databases as a research chemical and synthetic intermediate , but detailed characterization of its biological or pharmacological activity is not available in the public domain.

Synthetic intermediate sourcing: Reported purity ≥95%

Structural diversity: Unique 6-fluoro, 4-methyl core may support library inclusion

Validation required: No biological activity data; primary research needed before assay use

6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one: Analog Interchangeability Risks

Substitution among in-class compounds is not possible without supporting data. The specific substitution pattern (6-fluoro, 4-methyl) on the dihydronaphthalenone core is a unique structural identifier that distinguishes it from other analogs . While closely related compounds have been investigated in the literature for various biological activities, such as CYP11B2 inhibition [1] and anti-neuroinflammatory effects [2], no studies are available for the target compound. This lack of comparative data means any assumption of functional equivalence with a more studied analog is scientifically unsound and introduces significant risk into research or development projects.

Activity profile mismatch

Reported CYP11B2 or anti-neuroinflammatory effects of analogs do not imply functional equivalence; activity may not transfer.

Structural uniqueness

6-fluoro, 4-methyl substitution pattern is a distinct identifier; direct interchange with other dihydronaphthalenones is unsupported.

Synthetic utility gap

No yield, scalability, or reactivity data available; interchange as a synthetic intermediate carries unquantified risk.

• [1] Voets, M., Antes, I., Scherer, C., Müller-Vieira, U., Biemel, K., Barassin, C., ... & Hartmann, R. W. (2005). Heteroaryl-Substituted Naphthalenes and Structurally Modified Derivatives: Selective Inhibitors of CYP11B2 for the Treatment of Congestive Heart Failure and Myocardial Fibrosis. Journal of Medicinal Chemistry, 48(21), 6632-6642. View Source
• [2] Sun, Y., Zhou, Y. Q., Liu, Y. K., Zhang, H. Q., Hou, G. G., Meng, Q. G., & Hou, Y. (2020). Potential anti-neuroinflammatory NF-кB inhibitors based on 3,4-dihydronaphthalen-1(2H)-one derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1631-1640. View Source

6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one: Evidence Gap Assessment

Biological Activity Data Gap

No quantitative data on biological activity, such as IC50 values against any target, could be located in primary research papers, patents, or authoritative databases like ChEMBL or BindingDB for 6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one. Searches across multiple public databases returned no results for this specific compound [1]. In contrast, numerous other 3,4-dihydronaphthalen-1(2H)-one derivatives have reported activity data [2]. This represents a complete lack of comparative evidence.

Biological Activity

Source review

No data

Activity data absent; target profiling unsupported

Database searches returned no results for this compound

Evidence Dimension	Biological activity (e.g., enzyme inhibition)
Target Compound Data	No data available
Comparator Or Baseline	Data exists for numerous in-class compounds (e.g., CYP11B2 inhibitors)
Quantified Difference	Not quantifiable due to complete data absence
Conditions	N/A

Why This Matters

For scientific selection, the absence of activity data means the compound cannot be prioritized for any biological assay without first conducting primary research, adding significant time and cost.

• [1] Search results for '6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one' across BindingDB, ChEMBL, and Google Scholar. View Source
• [2] Voets, M., et al. (2005). Heteroaryl-Substituted Naphthalenes and Structurally Modified Derivatives: Selective Inhibitors of CYP11B2 for the Treatment of Congestive Heart Failure and Myocardial Fibrosis. Journal of Medicinal Chemistry, 48(21), 6632-6642. View Source

Synthetic Utility Evidence Gap

While the compound is offered by vendors as a research chemical , no primary literature exists that details its use as a synthetic intermediate. There is no comparative data on reaction yields, scalability, or purification challenges compared to other building blocks. Vendor information only confirms a minimum purity specification of 95% .

Synthetic Utility

Data to verify

≥95% purity (vendor)

Purity only; reaction yields, scalability unknown

No published synthetic protocols available

Evidence Dimension	Synthetic utility metrics (e.g., reaction yield, scalability)
Target Compound Data	Vendor purity specification: 95%
Comparator Or Baseline	No data available for comparison with other intermediates
Quantified Difference	Not quantifiable
Conditions	N/A

Why This Matters

In a procurement context, the lack of demonstrated synthetic utility means the compound's value is purely hypothetical, and its purchase carries an unquantified risk of failure in a synthetic route.

6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one: Application Scenarios

Hit Identification and De Novo Discovery

This compound is suitable only as a diversity element in a primary high-throughput screening library. Its structural novelty (a 6-fluoro, 4-methyl substituted dihydronaphthalenone core) may provide a starting point for a new chemical series, but this is purely speculative. There is no evidence to support its use as a tool compound or a starting point for any known drug target.

In-House SAR Exploration

If a research group has independently identified this core scaffold as having activity, this compound could serve as an early benchmark for structure-activity relationship (SAR) studies. Its procurement would be to establish a baseline for the 6-fluoro,4-methyl substitution pattern against which newly synthesized analogs are compared. This use case is the only one that aligns with the complete absence of external data.

Not Recommended as a Known Inhibitor or Probe

Given the total absence of biological activity data in public databases [1], this compound should not be procured for use as a tool compound or as a reference inhibitor for any specific target (e.g., CYP11B2, 5-LOX, Bcl-2, NF-κB). Such use would be scientifically invalid and could lead to misleading results.

Not Recommended as a Validated Intermediate

The compound should not be procured as a building block for a multi-step synthesis in a manufacturing or lead optimization project without first demonstrating its utility in a small-scale feasibility study. There is no published data on its reactivity, stability, or compatibility with common reaction conditions.

Application

Selection Property

Validation Focus

Primary HTS library diversity element

Structural novelty (6-fluoro, 4-methyl core)

Confirm activity; validate prior to target-based screens

Internal SAR baseline compound

Unique substitution pattern for benchmarking

Establish baseline activity independently

Tool compound for known targets

No biological activity data available

Evidence gap prevents reliable use

Multi-step synthesis intermediate

Only vendor purity (95%) reported; no reactivity data

Small-scale feasibility validation required

• [1] Search results for '6-Fluoro-4-methyl-3,4-dihydronaphthalen-1(2H)-one' across BindingDB and ChEMBL. View Source